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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of nickel-

yttrium (Ni-Y) intermetallic compounds. The following sections detail the synthesis,

characterization, and magnetic behavior of various Ni-Y phases, with a focus on quantitative

data and experimental methodologies.

Introduction to Ni-Y Intermetallics
The binary system of nickel (Ni) and yttrium (Y) forms a series of intermetallic compounds,

each exhibiting distinct physical and magnetic properties. Yttrium, being a non-magnetic rare-

earth element, allows for the direct investigation of the magnetic behavior of nickel in different

chemical and structural environments. The magnetic properties of these compounds are

primarily dictated by the Ni 3d electron band and its hybridization with the Y 4d and 5s bands.

Generally, the Ni-Y intermetallics are not strongly magnetic at room temperature, with magnetic

ordering, if present, occurring at low temperatures.

Synthesis of Ni-Y Intermetallics
The synthesis of high-purity, single-phase Ni-Y intermetallic compounds is crucial for accurate

magnetic characterization. The most common and effective method for preparing these alloys

is arc melting.

Experimental Protocol: Arc Melting
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Objective: To synthesize polycrystalline Ni-Y intermetallic compounds of desired stoichiometry.

Materials and Equipment:

High-purity Ni (99.99% or higher) and Y (99.9% or higher) metals

Arc furnace equipped with a non-consumable tungsten electrode and a water-cooled copper

hearth

High-purity argon gas (99.999% or higher)

Vacuum pumping system

Analytical balance

Procedure:

Stoichiometric Weighing: Accurately weigh the high-purity Ni and Y metals in the desired

atomic ratios (e.g., 1:1 for NiY, 2:1 for Ni₂Y, etc.).

Furnace Preparation: Place the weighed metals on the water-cooled copper hearth of the arc

furnace.

Purging: Evacuate the furnace chamber to a high vacuum (typically < 10⁻³ mbar) and then

backfill with high-purity argon gas. This process is repeated several times to minimize the

presence of oxygen and other reactive gases.

Melting: Strike an arc between the tungsten electrode and the metal charge to melt the

constituents. The molten metals are kept in a molten state for a sufficient duration to ensure

homogenization.

Homogenization: To ensure compositional homogeneity, the resulting alloy button is flipped

and re-melted multiple times (typically 3-5 times).

Annealing (Optional): For some phases, a subsequent annealing step in a vacuum-sealed

quartz tube at a specific temperature for an extended period (e.g., several days to weeks)

may be necessary to promote the formation of a single-phase, well-ordered crystal structure.
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Characterization: The crystal structure and phase purity of the synthesized compounds are

confirmed using X-ray Diffraction (XRD).

Magnetic Properties of Ni-Y Intermetallic
Compounds
The magnetic properties of Ni-Y intermetallics are highly dependent on their stoichiometry and

crystal structure. The primary magnetic behaviors observed in this system are Pauli

paramagnetism and weak itinerant ferromagnetism.

YNi₅: An Exchange-Enhanced Pauli Paramagnet
YNi₅ is the most extensively studied compound in the Ni-Y series and is a classic example of

an exchange-enhanced Pauli paramagnet.[1][2] In Pauli paramagnetism, the application of an

external magnetic field causes a small alignment of the spins of the conduction electrons,

resulting in a weak, temperature-independent positive magnetic susceptibility. The "exchange-

enhanced" nature of YNi₅ signifies that the electron-electron interactions amplify this

paramagnetic response.[1]

Key Magnetic Parameters for YNi₅:

Magnetic Susceptibility (χ): The magnetic susceptibility of YNi₅ is positive and weakly

dependent on temperature at higher temperatures.[2][3] At low temperatures (below 10 K),

the susceptibility follows a T² dependence.[3]

Magnetic Moment: As a paramagnet, YNi₅ does not possess a spontaneous magnetic

moment. However, a small magnetic moment can be induced by an external magnetic field.

[1][4]

Y₂Ni₇: A Weak Itinerant Ferromagnet
Y₂Ni₇ exhibits weak itinerant ferromagnetism, a state where the magnetic moments are carried

by delocalized (itinerant) electrons and the overall magnetic ordering is weak.[5][6][7] This is in

contrast to magnetism arising from localized atomic moments.

Key Magnetic Parameters for Y₂Ni₇:
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Curie Temperature (T_C): Y₂Ni₇ undergoes a ferromagnetic transition at a Curie temperature

of approximately 53-60 K.[5][6]

Magnetic Moment: The spontaneous magnetic moment in Y₂Ni₇ is very small, on the order of

0.06 to 0.11 µ_B per Ni atom.[5] Theoretical calculations have shown that the magnetic

moments on the different crystallographic sites of Ni vary.[5]

Other Ni-Y Intermetallics: YNi, YNi₂, and YNi₃
Detailed quantitative magnetic data for YNi, YNi₂, and YNi₃ is less abundant in the literature

compared to YNi₅ and Y₂Ni₇. However, based on the trends observed in the Ni-Y system and

related compounds, they are generally expected to be weak paramagnets or to exhibit weak

magnetic ordering at very low temperatures. It has been noted that in compounds with

compositions close to Y₂Ni₇, variations in nickel content can lead to significant changes in the

saturation moment with little effect on the Curie temperature.[8]

Experimental Characterization of Magnetic
Properties
The precise determination of the magnetic properties of Ni-Y intermetallics relies on sensitive

measurement techniques.

Experimental Protocol: Vibrating Sample Magnetometry
(VSM)
Objective: To measure the magnetization of a material as a function of an applied magnetic

field and temperature.

Equipment:

Vibrating Sample Magnetometer (VSM)

Cryostat for low-temperature measurements

Sample holder (e.g., a quartz or brass rod)

Procedure:
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Sample Preparation: A small, regularly shaped piece of the synthesized Ni-Y intermetallic is

mounted onto the sample holder.

Measurement Setup: The sample holder is inserted into the VSM, placing the sample within

the detection coils and the region of the applied magnetic field.

Temperature Control: The temperature of the sample is controlled using the cryostat.

Magnetization vs. Field (M-H) Measurement: At a fixed temperature, the external magnetic

field is swept from a maximum positive value to a maximum negative value and back, while

the magnetization of the sample is recorded. This generates a hysteresis loop for

ferromagnetic materials or a linear response for paramagnetic materials.

Magnetization vs. Temperature (M-T) Measurement: The magnetization is measured as a

function of temperature under a constant applied magnetic field. This is typically done under

two conditions:

Zero-Field-Cooled (ZFC): The sample is cooled in the absence of a magnetic field, after

which a small field is applied, and the magnetization is measured upon warming.

Field-Cooled (FC): The sample is cooled in the presence of a magnetic field, and the

magnetization is measured upon warming or cooling.

Experimental Protocol: Neutron Diffraction
Objective: To determine the magnetic structure of a material, including the magnitude and

orientation of the magnetic moments on the individual atoms.[9][10][11][12][13]

Equipment:

Neutron diffractometer at a research reactor or spallation source

Cryostat for low-temperature measurements

Sample container (e.g., a vanadium can)

Procedure:
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Sample Preparation: A powdered sample of the Ni-Y intermetallic is loaded into the sample

container.

Data Collection: The sample is placed in the neutron beam, and the scattered neutrons are

detected at various angles to produce a diffraction pattern. Data is collected at temperatures

above and below any suspected magnetic ordering temperature.

Data Analysis:

The diffraction pattern collected above the ordering temperature is used to refine the

crystal structure of the material.

The diffraction pattern collected below the ordering temperature contains both nuclear and

magnetic scattering contributions. By subtracting the nuclear scattering (determined from

the high-temperature data), the magnetic scattering can be isolated.

The magnetic scattering pattern is then analyzed to determine the arrangement

(ferromagnetic, antiferromagnetic, etc.) and magnitude of the magnetic moments on the Ni

atoms.

Summary of Quantitative Magnetic Data
The following tables summarize the available quantitative magnetic data for various Ni-Y

intermetallic compounds.
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Compound
Magnetic
Ordering Type

Ordering
Temperature
(K)

Magnetic
Moment
(µ_B/Ni atom)

Reference(s)

YNi
Not well-

documented
- -

YNi₂
Not well-

documented
- -

YNi₃ Ferromagnetic - - [14]

YNi₅

Exchange-

Enhanced Pauli

Paramagnet

N/A
No spontaneous

moment
[1][2][3]

Y₂Ni₇
Weak Itinerant

Ferromagnet
53 - 60 0.06 - 0.11 [5][6][7]

Compound
Magnetic
Susceptibility (χ)

Measurement
Conditions

Reference(s)

YNi₅

Positive, weakly

temperature-

dependent

High Temperature [2][3]

YNi₅
Follows T²

dependence
T < 10 K [3]

Logical and Experimental Workflows
The following diagrams illustrate the logical flow of synthesis and characterization of Ni-Y

intermetallics.
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Fig. 1: Synthesis Workflow for Ni-Y Intermetallics.
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Fig. 2: Magnetic Characterization Workflow.

Conclusion
The magnetic properties of Ni-Y intermetallics are characterized by weak magnetic responses,

primarily Pauli paramagnetism and weak itinerant ferromagnetism. YNi₅ stands out as a well-

studied exchange-enhanced Pauli paramagnet, while Y₂Ni₇ is a weak itinerant ferromagnet

with a low Curie temperature. The magnetic behavior of other Ni-Y compounds like YNi, YNi₂,

and YNi₃ is less documented and presents an area for further investigation. The synthesis and

characterization of these materials require careful control of stoichiometry and purity, with arc

melting being the preferred synthesis route and VSM and neutron diffraction serving as

essential characterization techniques. This guide provides a foundational understanding and

detailed protocols for researchers venturing into the study of these fascinating materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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